Cas no 1851557-75-9 (Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)-)

• Product Name: Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)-
• CAS No: 1851557-75-9
• MF: C₁₁H₁₁ClOS
• MW: 226.722440958023
• CID: 5253670
• Update Time: 2025-06-27

Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)-

• Inchi： 1S/C11H11ClOS/c1-2-6-14-8-11(13)9-4-3-5-10(12)7-9/h2-5,7H,1,6,8H2
• InChI Key： JEWIWFXKQXYBAU-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(Cl)=C1)CSCC=C

Additional information on Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)-

Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)- and CAS No. 1851557-75-9: A Comprehensive Overview

Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)-, is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1851557-75-9, has garnered considerable attention due to its potential in various biochemical and medicinal contexts. The molecular framework of this compound consists of a Ethanone backbone, modified by substituents that enhance its reactivity and functionality. The presence of a 3-chlorophenyl group and a 2-propen-1-ylthio moiety imparts distinct chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and drug development.

The structural attributes of Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)-, contribute to its remarkable versatility. The Ethanone moiety serves as a reactive site for various chemical transformations, while the 3-chlorophenyl group introduces electrophilic characteristics that facilitate nucleophilic substitution reactions. Additionally, the 2-propen-1-ylthio substituent enhances the compound's ability to participate in sulfur-containing reactions, which are crucial in the synthesis of complex organic molecules. These features make it an attractive intermediate in the preparation of more intricate pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on the applications of this compound in medicinal chemistry. The unique structural motifs present in Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)-, have been leveraged to develop novel therapeutic agents with potential benefits in treating various diseases. For instance, studies have highlighted its role in the synthesis of compounds with anti-inflammatory and antimicrobial properties. The ability to modify the molecular structure allows researchers to fine-tune the pharmacological profile of derivatives derived from this compound, making it a promising scaffold for drug discovery.

The investigation into the biochemical pathways influenced by Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)-, has revealed intriguing insights into its mechanism of action. Research indicates that derivatives of this compound can interact with specific enzymes and receptors, modulating cellular processes that are relevant to human health. These interactions have been explored in preclinical studies aimed at identifying potential therapeutic targets for conditions such as cancer and neurodegenerative disorders. The findings suggest that further optimization of the molecular structure could lead to the development of more effective and targeted treatments.

The synthetic methodologies employed in the preparation of Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)-, are also an area of active research. Advances in synthetic chemistry have enabled the efficient production of this compound and its derivatives through multi-step reactions involving cross-coupling techniques and organometallic catalysts. These innovations have not only improved yield but also allowed for greater control over stereochemistry, which is critical for ensuring the efficacy and safety of pharmaceuticals. The development of novel synthetic routes continues to expand the possibilities for utilizing this compound in industrial applications.

The environmental impact and sustainability considerations associated with Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)-, are also being addressed in contemporary research. Efforts are underway to develop greener synthetic processes that minimize waste and reduce energy consumption. Additionally, studies are focused on assessing the biodegradability and toxicity profile of this compound to ensure its safe use in various applications. These initiatives align with global efforts to promote sustainable practices in chemical manufacturing and pharmaceutical development.

In conclusion, Ethanone, 1-(3-chlorophenyl)-2-(2-propen-1-ylthio)- (CAS No. 1851557-75-9) represents a fascinating compound with broad implications in chemical biology and medicine. Its unique structural features enable diverse applications ranging from drug development to industrial chemistry. As research continues to uncover new possibilities for this molecule, it is poised to play an increasingly significant role in advancing scientific knowledge and therapeutic innovations.